Vinyl Acetate Procurement: Quantitative Reactivity Ratios vs. Methyl Methacrylate for Copolymer Design
In free-radical copolymerization with methyl methacrylate (MMA), vinyl acetate (VAc) exhibits an extremely low reactivity ratio (rVAc = 0.001) compared to MMA (rMMA = 27.9), as determined by pulsed-laser polymerization (PLP) combined with size-exclusion chromatography (PLP-SEC) and NMR at 50 °C [1]. This nearly two-order-of-magnitude difference quantifies VAc's 'less-activated' monomer (LAM) character, which dictates that VAc is almost exclusively incorporated into the polymer chain via cross-propagation with an MMA radical. This contrasts with VAc's behavior in EVA copolymers, where it copolymerizes more readily with ethylene.
| Evidence Dimension | Monomer Reactivity Ratio (r) in VAc/MMA Copolymerization |
|---|---|
| Target Compound Data | rVAc = 0.001 |
| Comparator Or Baseline | rMMA = 27.9 |
| Quantified Difference | rMMA is 27,900 times larger than rVAc |
| Conditions | PLP-SEC and 1H NMR at 50 °C |
Why This Matters
This data is crucial for designing the composition and sequence distribution of VAc copolymers, ensuring procurement decisions align with specific polymer architecture requirements, especially when copolymerizing with more activated monomers.
- [1] Deglmann, P., et al. Investigation of Free-Radical Copolymerization Propagation Kinetics of Vinyl Acetate and Methyl Methacrylate. The Journal of Physical Chemistry A, 2010, 114(13), 4511-4517. View Source
